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Compound of Interest

Compound Name: Bis(4-methoxyphenyl)acetonitrile

Cat. No.: B3055013

Disclaimer: Information for the specific compound "Bis(4-methoxyphenyl)acetonitrile” is not
readily available. This guide provides comprehensive safety and technical data for the closely
related compound, (4-Methoxyphenyl)acetonitrile. Researchers should treat this information as
a baseline and exercise caution, recognizing that the toxicological and physical properties of
"Bis(4-methoxyphenyl)acetonitrile” may differ.

This technical guide is intended for researchers, scientists, and professionals in drug
development, providing a thorough overview of the material safety data for (4-
Methoxyphenyl)acetonitrile (CAS No. 104-47-2). The information is compiled from various
safety data sheets and chemical databases.

Chemical Identification and Physical Properties

(4-Methoxyphenyl)acetonitrile, also known as 4-methoxybenzyl cyanide, is an organic
compound utilized as an intermediate in the synthesis of pharmaceuticals and agrochemicals.
[1] It is characterized by a methoxy group and a nitrile functional group attached to a phenyl
ring.[1]

Table 1: Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula CoHsNO [2][3]
Molecular Weight 147.17 g/mol [2][41[5]
Appearance .Clef:lr, colorless to pale-yellow (2]

liquid
Boiling Point 286-287 °C at 760 mmHg [41[6]
Melting Point 8°C [6]
Flash Point 117 °C [6]
Autoignition Temperature 480 °C [6]

Specific Gravity 1.080 to 1.090 at 25°C [2]
Moderately soluble in organic
Solubility solvents; immiscible with [1107]

water.

Vapor Pressure

0.00263 mmHg at 25°C

[8]

Hazard Identification and Toxicological Data

(4-Methoxyphenyl)acetonitrile is classified as hazardous. It is toxic if swallowed and harmful to

aquatic life with long-lasting effects.[3][6]

Table 2: Hazard Classification and Toxicity
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Hazard Classification Source(s)
GHS Pictogram GHSO06 (Skull and crossbones)  [3]
Signal Word Danger [3][6]

H301: Toxic if swallowedH412:
Hazard Statements Harmful to aquatic life with [3]

long lasting effects

Acute Oral Toxicity Category 3 9]

LC50 (Leuciscus idus) 100 mg/L, 96h [6]

Primary Routes of Exposure: Ingestion, inhalation, skin contact, and eye contact.[2][10]

Symptoms of Exposure:

Ingestion: Toxic if swallowed.[3][6]

Inhalation: May cause respiratory irritation.[9][11]

Skin Contact: May cause skin irritation.[9][11]

Eye Contact: May cause serious eye irritation.[9][11]

Experimental Protocols and Safe Handling

Strict adherence to safety protocols is essential when handling (4-Methoxyphenyl)acetonitrile to
minimize exposure and ensure a safe laboratory environment.

3.1 Personal Protective Equipment (PPE)

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that
meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[10][12]

» Hand Protection: Wear protective gloves. Gloves must be inspected prior to use.[13]

« Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[10]
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» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[6]
3.2 Engineering Controls

e Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

[61[9]
o Ensure safety showers and eyewash stations are close to the workstation location.[9]
3.3 Handling and Storage

Handling: Avoid contact with skin, eyes, and clothing.[2][13] Do not breathe mist, vapors, or
spray.[6][9] Wash hands thoroughly after handling.[2][6]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][11] Store
locked up.[6] Keep away from heat, direct sunlight, sources of ignition, and incompatible
materials such as strong oxidizing agents, strong acids, and strong bases.[2][6]

3.4 First Aid Measures

If Swallowed: Immediately call a POISON CENTER or doctor/physician. Do not induce
vomiting. Rinse mouth with water.[2][6][13]

If Inhaled: Remove the person to fresh air and keep comfortable for breathing. If not
breathing, give artificial respiration. Consult a physician.[2][12]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water
while removing all contaminated clothing. Consult a physician.[2]

In Case of Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15
minutes, also under the eyelids. Remove contact lenses, if present and easy to do. Continue
rinsing and get medical attention.[6][11]

3.5 Accidental Release Measures

o Ensure adequate ventilation and use personal protective equipment.[6]
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o Absorb the spill with inert material (e.g., sand, silica gel, acid binder, universal binder,
sawdust) and collect it into a suitable, closed container for disposal.[2][6]

» Do not allow the spilled material to enter sewers or surface and groundwater.[2]
3.6 Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[6][13]

e Hazardous Combustion Products: Burning may produce nitrogen oxides (NOXx), carbon
monoxide (CO), carbon dioxide (CO2), and hydrogen cyanide.[6]

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus (pressure-
demand, MSHA/NIOSH approved or equivalent) and full protective gear.[6]

Logical Workflow for Safety and Handling

The following diagram illustrates the logical workflow from hazard identification to emergency
response for (4-Methoxyphenyl)acetonitrile.
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Hazard Identification

Identify Chemical Hazards
(Toxic, Environmental Hazard)

Leads to

Risk Asgessment

Assess Exposure Risks
(Inhalation, Ingestion, Skin/Eye Contact)

Requires Requires Requires

Control Measures

Engineering Controls Personal Protective Equipment Safe Handling & Storage
(Fume Hood, Ventilation) (Gloves, Goggles, Lab Coat) (Avoid Incompatibles, Cool/Dry Place)

> In case of failure . In case of failure In case of accident In case of accident

Emergency Response:

First Aid
(Eyes, Skin, Inhalation, Ingestion)

Fire Fighting
(Appropriate Extinguisher, SCBA)

Spill & Leak Control

(Absorb, Contain, Dispose)

Click to download full resolution via product page
Hazard Management Workflow for (4-Methoxyphenyl)acetonitrile.

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, national, and
international regulations.[2] Do not allow the product to enter drains. Waste disposal should be
handled by an approved waste disposal plant.[6]

Transport Information

(4-Methoxyphenyl)acetonitrile is classified as a dangerous good for transport.[5]
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Table 3: Transport Classification

Proper .
. o Hazard Packing
Regulation UN Number  Shipping Source(s)
. Class Group
ame

NITRILES,
LIQUID,
TOXIC,
DOT/ADR UN3276 N.O.S. 6.1 1 [3][6]
(Benzeneacet
onitrile, 4-

methoxy-)

This guide provides a comprehensive overview of the material safety data for (4-
Methoxyphenyl)acetonitrile. It is imperative for all personnel handling this chemical to be
thoroughly familiar with this information and to adhere to all recommended safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide: Material Safety Data for (4-
Methoxyphenyl)acetonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3055013#bis-4-methoxyphenyl-acetonitrile-material-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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